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Compound of Interest

Compound Name: CEF3

Cat. No.: B15563538

Cerium (Il1) Fluoride (CeF3) is an inorganic compound that has garnered significant interest as
a high-performance evaporation material. Its unique combination of optical, chemical, and
physical properties makes it a versatile choice for a range of applications, from optical coatings
to advanced biomedical technologies. This guide provides an in-depth technical overview of
CeF3 for researchers, scientists, and professionals in drug development, covering its core
properties, deposition methodologies, and key applications.

Core Physical and Chemical Properties

CeF3 is a white or light-yellow crystalline solid known for its stability and optical clarity.[1] It is
insoluble in water but will dissolve in acids and alkaline solutions.[2] The material is also
described as hygroscopic, meaning it can absorb moisture from the air.[2] Its key physical and
chemical characteristics are summarized below.
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Property Value References
Chemical Formula CeF3 [11[3]
Molecular Weight 197.11 g/mol [1]

White or light yellow crystalline
Appearance ] ] [1103114]
solid/particles

Density 6.16 g/cm?3 [11[3114]
Melting Point 1460 °C (1730 K) [11[3][4]
Boiling Point ~2300 °C [1]
Crystal Structure Hexagonal [1][5]

. Insoluble in water; soluble in
Solubility ) [1112]
strong acids/bases

Purity Available 99% to 99.999% [2][3]

Evaporation and Thin Film Deposition

Thin films of CeF3 are commonly deposited using physical vapor deposition (PVD) techniques,
primarily thermal evaporation and electron-beam (e-beam) evaporation.[2][3][4][6] These
methods allow for the creation of high-quality, uniform films with desirable properties.

Deposition Techniques

o Thermal Evaporation: This is a widely used method where CeF3, typically in granular form, is
placed in a resistive-heated "boat".[6] The material is heated under high vacuum until it
evaporates, and the vapor travels to and condenses on a substrate. Suitable boat materials
include Tungsten (W), Molybdenum (Mo), and Tantalum (Ta).[6] It is recommended to
preheat the material gently to allow for outgassing.

o Electron-Beam (E-Beam) Evaporation: In this technique, a high-energy electron beam is
used to heat the CeF3 source material in a crucible, causing it to evaporate.[2][6] This
method is also highly effective and can be performed using Molybdenum (Mo) or Tantalum
(Ta) crucible liners.[6]
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e Pulsed Electron Beam Evaporation (PEBE): This technique has been successfully used to
synthesize CeF3 nanopowder from a target material, demonstrating high evaporation rates
and collection percentages.[7][8][9]

Experimental Protocol: Thermal Evaporation of CeF3

The following protocol outlines a typical procedure for depositing CeF3 thin films via thermal
evaporation.

o Substrate Preparation: Substrates (e.g., glass, MgF2, or Si(100) wafers) are thoroughly
cleaned to remove contaminants.[5][10][11] This may involve sonication in solvents and
etching in a dilute HF solution to remove native oxide layers.[5]

» Material Loading: High-purity CeF3 granules are placed into a suitable evaporation boat
(e.g., Tungsten).[6]

o Chamber Evacuation: The deposition chamber is evacuated to a high vacuum, typically in
the range of 10~ mBar or lower, to minimize contamination and ensure a long mean free
path for the evaporated molecules.

o Substrate Heating: The substrate is heated to a specific temperature, commonly between
150 °C and 300 °C.[6] Substrate temperature is a critical parameter that influences the film's
structure, morphology, and properties.[10][12][13] For instance, films have been deposited at
523 K (250 °C) for optical studies.[10][11]

o Deposition: The boat is gradually heated by passing a current through it. The temperature is
raised until the CeF3 begins to evaporate at a controlled rate (e.g., ~900 °C for a vapor
pressure of 10~* mBar). The vapor deposits onto the heated substrate, forming a thin film.

e Cooling and Venting: After the desired film thickness is achieved, the heating source is
turned off, and the substrate is allowed to cool down under vacuum before the chamber is
vented to atmospheric pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://heegermaterials.com/evaporation-materials/757-cerium-fluoride-evaporation-material.html
https://www.attelements.com/evaporation-materials/cerium-fluoride-(cef3)-evaporation-material.html
https://www.stanfordmaterials.com/cerium-fluoride-evaporation-materials.html
https://www.stanfordmaterials.com/cerium-fluoride-evaporation-materials.html
https://www.sputtertargets.net/cerium-fluoride-evaporation-materials.html
https://pubs.aip.org/avs/sss/article-pdf/13/1/87/13835010/87_1_online.pdf
https://mds.umicore.com/storage/eom/tfp/6.pdf
https://elar.urfu.ru/bitstream/10995/111954/1/2-s2.0-85119453036.pdf
https://elar.urfu.ru/bitstream/10995/112022/1/2-s2.0-85121001070.pdf
https://www.researchgate.net/publication/347433836_Morphology_and_optical_properties_of_CeF3_and_CeF3Tb_nanocrystals_The_dominant_role_of_the_reaction_thermal_mode
https://opg.optica.org/ome/viewmedia.cfm?uri=ome-7-3-989&html=true
https://www.researchgate.net/publication/315367328_Self-consistent_optical_constants_of_MgF2_LaF3_and_CeF3_films
https://tohoku.elsevierpure.com/en/publications/influence-of-substrate-temperature-on-cefsub3sub-thin-films-prepa/
https://www.researchgate.net/publication/259121800_Influence_of_substrate_temperature_on_CeF3_thin_films_prepared_by_thermal_evaporation
https://www.benchchem.com/product/b15563538#introduction-to-cef3-as-an-evaporation-material
https://www.benchchem.com/product/b15563538#introduction-to-cef3-as-an-evaporation-material
https://www.benchchem.com/product/b15563538#introduction-to-cef3-as-an-evaporation-material
https://www.benchchem.com/product/b15563538#introduction-to-cef3-as-an-evaporation-material
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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